![molecular formula C8H16O2 B3143147 2,4,4,6-Tetramethyl-1,3-dioxane CAS No. 5182-37-6](/img/structure/B3143147.png)
2,4,4,6-Tetramethyl-1,3-dioxane
Overview
Description
“2,4,4,6-Tetramethyl-1,3-dioxane” is a chemical compound with the molecular formula C8H16O2 . It contains a total of 26 bonds, including 10 non-H bonds, 1 six-membered ring, and 2 aliphatic ethers . The molecule consists of 16 Hydrogen atoms, 8 Carbon atoms, and 2 Oxygen atoms .
Molecular Structure Analysis
The molecular structure of “2,4,4,6-Tetramethyl-1,3-dioxane” includes a six-membered ring and two ether groups . The molecule has a total of 26 atoms, including 16 Hydrogen atoms, 8 Carbon atoms, and 2 Oxygen atoms .
Chemical Reactions Analysis
While specific chemical reactions involving “2,4,4,6-Tetramethyl-1,3-dioxane” were not found, a study on the combustion and formation of a similar compound, trans-2,2,4,6-tetramethyl-1,3-dioxane, was found .
Physical And Chemical Properties Analysis
“2,4,4,6-Tetramethyl-1,3-dioxane” has a molecular weight of 144.21 . It has a density of 0.9039 g/cm3 and a boiling point between 139-140 °C .
Scientific Research Applications
Organic Electronics
2,4,4,6-Tetramethyl-1,3-dioxane is used in the synthesis of TEMPO-containing conductive polymers, which are used in organic electronics due to their electrochemical properties . The structural modification by several TEMPO moieties is one of the significant limitations in developing such materials .
Energy Storage
The compound plays a crucial role in the construction of redox polymers for organic radical batteries . These polymers have high redox potential and theoretical specific capacity, making them advantageous in batteries and supercapacitors .
Enthalpy Studies
Enthalpies of combustion and formation of severely crowded methyl-substituted 1,3-dioxanes, including 2,4,4,6-Tetramethyl-1,3-dioxane, have been studied . This information is crucial in understanding the energy difference between different conformations and the interactions between different groups .
Synthesis of Derivatives
2,4,4,6-Tetramethyl-1,3-dioxane can be used in the synthesis of its derivatives, which can have various applications .
Electrochemical Synthesis
An environment-friendly and convenient synthesis of TMTZ through electrochemical oxidative coupling of undimethylhydrazine (UDMH) on commercially procured electrodes was carried out under mild conditions .
Phosphitylating Reagent
2,4,4,6-Tetramethyl-1,3-dioxane can be used as a phosphitylating reagent in the analysis of functional group distribution in lignins .
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
As a cyclic ether, it may interact with its targets through non-covalent interactions such as hydrogen bonding, van der Waals forces, and dipole-dipole interactions . The exact nature of these interactions and the resulting changes in the target molecules would depend on the specific context of use .
Biochemical Pathways
Given its structure, it might be involved in reactions related to the formation and breaking of dioxane rings . .
Pharmacokinetics
Its bioavailability would depend on factors such as its absorption rate, distribution within the body, metabolic stability, and rate of excretion .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,4,4,6-Tetramethyl-1,3-dioxane. Factors such as temperature, pH, and the presence of other molecules can affect its stability and interactions with its targets .
properties
IUPAC Name |
2,4,4,6-tetramethyl-1,3-dioxane | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-6-5-8(3,4)10-7(2)9-6/h6-7H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRPORXYFFFAMLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(OC(O1)C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5182-37-6 | |
Record name | 2,4,4,6-Tetramethyl-1,3-dioxane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5182-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.